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Compound of Interest

Compound Name: VU6005649

Cat. No.: B611773 Get Quote

Essential Safety and Handling Guide for VU6005649
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for handling the

CNS penetrant mGlu7/8 receptor agonist, VU6005649. Adherence to these guidelines is critical

for ensuring personal safety and maintaining experimental integrity.

Personal Protective Equipment (PPE)
When handling VU6005649, a comprehensive approach to personal protection is mandatory to

minimize exposure risks. The following personal protective equipment should be utilized:

Eye Protection: Chemical splash goggles or safety glasses that meet the ANSI Z.87.1 1989

standard are required. A face shield should be worn over safety glasses if there is a risk of

splashing or aerosolization.

Hand Protection: Disposable nitrile gloves are recommended for short-term protection

against a broad range of chemicals.[1] It is crucial to consult the glove manufacturer's

chemical resistance guide to ensure nitrile is suitable for prolonged contact with VU6005649
or any solvents used in its preparation. Always inspect gloves for any signs of degradation

before use and change them immediately upon contact with the chemical.

Body Protection: A laboratory coat must be worn and fully buttoned to provide maximum skin

coverage.[1] For procedures with a higher risk of splashes or spills, a chemically resistant
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apron or gown should be worn over the lab coat.

Respiratory Protection: Work with VU6005649 should be conducted in a well-ventilated area,

preferably within a chemical fume hood, to minimize the inhalation of any dust or aerosols. If

engineering controls are not sufficient to maintain exposure below permissible limits, a

respirator may be necessary.[1]

Operational Plan: Handling and Storage
Receiving and Inspection:

Upon receipt, visually inspect the container for any damage or leaks.

Verify that the product name and CAS number (2137047-43-7) on the label match the order.

[2]

Storage:

Store VU6005649 in a tightly sealed container in a cool, dry, and well-ventilated area.

For long-term storage, it is recommended to store the compound at -20°C for up to one year

or -80°C for up to two years.[2]

Avoid repeated freeze-thaw cycles by aliquoting the stock solution.

Preparation of Solutions:

All manipulations of the solid compound should be performed in a chemical fume hood to

prevent inhalation of dust.

When preparing solutions, add solvents slowly and ensure the material is fully dissolved.

Sonication or gentle heating may be used to aid dissolution if precipitation occurs.

Disposal Plan
Waste Characterization:

All waste materials contaminated with VU6005649, including empty containers, used gloves,

and disposable labware, should be considered chemical waste.
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Disposal Procedures:

Dispose of VU6005649 and its contaminated waste in accordance with all applicable federal,

state, and local regulations.

Do not dispose of VU6005649 down the drain.

Collect all waste in appropriately labeled, sealed containers.

Experimental Protocols
In Vivo Solution Preparation
For animal administration, VU6005649 can be formulated as follows:

Protocol 1:

Dissolve VU6005649 in 10% DMSO.

Add 40% PEG300.

Add 5% Tween-80.

Add 45% Saline.

Mix until a clear solution is obtained. The solubility is ≥ 2.5 mg/mL.

Protocol 2:

Dissolve VU6005649 in 10% DMSO.

Add 90% Corn Oil.

Mix until a clear solution is obtained. The solubility is ≥ 2.5 mg/mL.

In Vivo Administration (Mouse Model)
The following protocol was used for tissue distribution studies in mice:

Formulation: VU6005649 was formulated in 10% polysorbate 80.
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Dosing: The solution was administered via intraperitoneal injection to 20-week-old female

C57/Bl6 mice.

Time Points: Animals were euthanized at 0.25, 0.5, 1, 3, and 6 hours post-dose.

Sample Collection: Blood was collected via cardiac puncture, and brains were removed,

washed in cold phosphate-buffered saline, and immediately frozen on dry ice.

Visualizations
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Experimental Workflow for In Vivo Study of VU6005649
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Personal Protective Equipment (PPE) for Handling VU6005649

Protection Categories

Required PPE

Eye Protection
(Goggles/Face Shield)

Hand Protection
(Nitrile Gloves)

Body Protection
(Lab Coat/Apron)

Respiratory Protection
(Fume Hood/Respirator)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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